Cas no 87898-64-4 (Propanediamide, N,N'-dimethyl-2-oxo-N,N'-bis(phenylmethyl)-)

• Product Name: Propanediamide, N,N'-dimethyl-2-oxo-N,N'-bis(phenylmethyl)-
• CAS No: 87898-64-4
• MF: C₁₉H₂₀N₂O₃
• MW: 324.373704910278
• CID: 650948
• PubChem ID: 13154463
• Update Time: 2025-04-19

Propanediamide, N,N'-dimethyl-2-oxo-N,N'-bis(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• Propanediamide, N,N'-dimethyl-2-oxo-N,N'-bis(phenylmethyl)-
• N,N'-dibenzyl-N,N'-dimethyl-2-oxopropanediamide
• DTXSID00522691
• N~1~,N~3~-Dibenzyl-N~1~,N~3~-dimethyl-2-oxopropanediamide
• 87898-64-4

• Inchi： 1S/C19H20N2O3/c1-20(13-15-9-5-3-6-10-15)18(23)17(22)19(24)21(2)14-16-11-7-4-8-12-16/h3-12H,13-14H2,1-2H3
• InChI Key： XZHGUZZZBNGOMD-UHFFFAOYSA-N
• SMILES： O=C(C(C(N(C)CC1C=CC=CC=1)=O)=O)N(C)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 324.14739250g/mol
• Monoisotopic Mass: 324.14739250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 412
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 57.7Ų